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Executive Summary

2-Bromo-3-ethoxy-6-nitropyridine (CAS: 137347-01-4) is a specialized heterocyclic building
block utilized primarily in medicinal chemistry for the synthesis of complex pharmaceutical
intermediates.[1][2][3][4] Its structural motif—combining a reactive halogen (bromine) at the C2
position, an alkoxy group at C3, and a nitro group at C6—makes it a versatile scaffold for
Nucleophilic Aromatic Substitution (

) and cross-coupling reactions (e.g., Suzuki-Miyaura).

This guide synthesizes critical safety data, physicochemical properties, and handling protocols.
Unlike standard MSDS documents, this whitepaper contextualizes the data for research
environments, emphasizing the causality between chemical structure and necessary safety
controls.

Part 1: Chemical Identity & Physical Profile[5][6]

The physicochemical profile of 2-Bromo-3-ethoxy-6-nitropyridine dictates its behavior in
synthesis and its biological interaction. Researchers must treat the "Predicted” values with
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standard precautionary margins.

ble 1: Physicochemical Specificati

Property Specification Technical Note

) 2-Bromo-3-ethoxy-6- Systematic IUPAC
Chemical Name _ o
nitropyridine nomenclature.

Unique identifier for inventory
CAS Number 137347-01-4 )
tracking [1].

High nitrogen/oxygen content
Molecular Formula o )
implies polarity.

Suitable for fragment-based

Molecular Weight 247.05 g/mol )
drug design.
Based on structural analogs
Physical State Solid (Crystalline Powder) (e.g., 2-bromo-3-methoxy-6-
nitropyridine).
Analogous methoxy
Melting Point 100-130°C (Predicted) derivatives melt ~122-125°C
[2].
) ) High density due to bromine
Density 1.574 g/cm3 (Predicted) o
substitution [3].
B Poor water solubility; lipophilic
Solubility DMSO, DMF, Methanol

nature (LogP ~1.5-2.0).

Part 2: Hazard Architecture (GHS Classification)

The hazard profile is derived from the compound's functional groups. The nitro group (

) contributes to potential explosive instability under high heat and toxicity, while the halogen
(Br) and pyridine ring drive irritancy and acute toxicity.

GHS Label Elements[7]

 Signal Word:WARNING
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e Pictograms:

o (Irritant/Acute Tox)

Table 2: H | S 2 Mechanistic Rational

Mechanistic Rationale
Code Hazard Statement .
(Why this happens)

Pyridine derivatives often
H302 Harmful if swallowed interfere with neurological or

metabolic pathways.

Electrophilic nature of the
S halogenated ring can react
H315 Causes skin irritation ] ] ]
with skin proteins

(haptenization).

Acidic/basic character of
H319 Causes serious eye irritation hydrolysis products can

damage ocular mucosa.

Dust/vapor inhalation triggers
H335 May cause respiratory irritation ~ mucosal inflammation in the

upper respiratory tract.

Part 3: Operational Safety & Containment

Effective safety relies on isolating the operator from the chemical. The following workflow
illustrates the "Chain of Custody" for handling this compound in a research lab.

Workflow Visualization: Safe Handling Protocol

The diagram below outlines the critical control points (CCPs) from storage to disposal.

Storage Transfer (Sealed; Weighing issolve immediate omplete Conversion egregate Strear Disposal
(4°C, Inert Gas) (Fume Hood + Anti-Static) (Halogenated Waste)

Click to download full resolution via product page
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Figure 1: Operational workflow emphasizing containment at the weighing and quenching
stages to prevent dust inhalation and uncontrolled exotherms.

Engineering Controls & PPE

o Ventilation: All open handling must occur within a certified chemical fume hood operating at
face velocity >100 fpm.

e Glove Selection: Nitrile gloves (minimum thickness 0.11 mm) are sufficient for incidental
splash. For prolonged immersion, use Silver Shield® or Viton®.

o Self-Validating Check: Inspect gloves for pinholes before use by inflating with air.

o Eye Protection: Chemical splash goggles are mandatory. Safety glasses are insufficient due
to the risk of fine dust migration.

Part 4: Synthesis & Application Context

Understanding why this chemical is used helps researchers anticipate reaction risks. 2-Bromo-
3-ethoxy-6-nitropyridine is typically synthesized via O-alkylation and serves as a scaffold for

reactions.

Synthesis Pathway (Retrosynthetic Analysis)

The most common route involves alkylating the hydroxyl group of a precursor pyridine.
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Click to download full resolution via product page

Figure 2: Primary synthetic pathway via O-alkylation. Note that the nitro group at C6 increases
the acidity of the -OH at C3, facilitating the reaction [4].

Research Applications

» Kinase Inhibition: The pyridine core mimics the adenine ring of ATP, making this compound a
valuable intermediate for kinase inhibitor discovery [5].

o Library Generation: The bromine atom allows for Suzuki/Buchwald couplings, while the nitro
group can be reduced to an amine for amide coupling, enabling rapid diversification of
chemical libraries.

Part 5: Emergency Response Protocols

In the event of exposure, immediate action is required to mitigate tissue damage.

First Aid Matrix
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Exposure Route

Immediate Action

Scientific Rationale

Eye Contact

Rinse for 15+ mins; lift eyelids.

Neutralize pH and
mechanically flush particulates

to prevent corneal abrasion.

Skin Contact

Wash with soap/water; do NOT

use solvents.

Solvents (ethanol/DMSO) can
increase transdermal

absorption of the toxin.

Move to fresh air; support

Remove source of mucosal

Inhalation ) irritant; oxygenate to
breathing. ) ]
counteract potential hypoxia.
] ) Prevent re-exposure of the
_ Rinse mouth; do NOT induce o
Ingestion esophagus to corrosivel/irritant

vomiting.

material.

Firefighting Measures

o Media: Water spray, dry chemical, or

o Specific Hazards: Combustion generates Nitrogen Oxides (

) and Hydrogen Bromide (HBr) gas.

» Protocol: Firefighters must wear SCBA. Isolate the area for at least 50 meters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

